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Compound of Interest

Compound Name: Gold(lll) oxide

cat. No.: BO73181

Auric Oxide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
auric oxide (Auz20s). It includes a summary of its key characteristics, detailed experimental
protocols for its synthesis and analysis, and visualizations of its chemical behavior.

Core Properties of Auric Oxide

Auric oxide, also known as gold(lll) oxide, is a fascinating and reactive compound of gold. It is
a brownish-black solid that is thermally unstable and insoluble in water.[1][2] This section
summarizes its fundamental chemical and physical properties.

Physical and Chemical Data

The following table provides a summary of the key quantitative data for auric oxide for easy
reference and comparison.
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Property Value Citations

Molecular Formula Auz203 [1112113114]

Molar Mass 441.93 g/mol [1][4]5]16]
Red-brown to brownish-black

Appearance ] [1112][5]
solid powder

Density 11.34 g/cm3 at 20 °C [51[7]

] ] Decomposes at approximately

Melting Point [11031181191

150-160 °C

Insoluble in water. Soluble in
Solubility concentrated hydrochloric acid  [1][5]
and nitric acid.

Orthorhombic, Space group

Crystal Structure 5][10

y Fdd? [51[10]
Band Gap Approximately 0.87 eV [10]
CAS Number 1303-58-8 [LI[31[41[5]

Crystal Structure

Auric oxide possesses an orthorhombic crystal structure.[5][10] X-ray crystallography studies
have revealed that the gold centers are square planar, with both 2- and 3-coordinated oxide
ions. The Au-O bond distances typically range from 193 to 207 picometers.[5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and
characterization of auric oxide.

Synthesis of Auric Oxide

This protocol describes the synthesis of crystalline auric oxide from an amorphous gold(lIl)
hydroxide precipitate.[8]
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Materials:

o Amorphous gold(lll) hydroxide (Au(OH)s) precipitate
» Deionized water

o Hydrothermal autoclave

Procedure:

Prepare an aqueous suspension of amorphous gold(lll) hydroxide.

o Transfer the suspension to a hydrothermal autoclave.

o Seal the autoclave and heat to 573 K (300 °C) at a pressure of 3000 atm.

e Maintain these conditions for several weeks to allow for the crystallization of auric oxide.

o After the reaction period, cool the autoclave to room temperature and carefully retrieve the
crystalline auric oxide product.

e Wash the product with deionized water and dry under vacuum.
This method produces a film of auric oxide on a gold electrode surface.

Materials:

Polycrystalline gold electrode

Dilute perchloric acid (HCIOa4) or potassium hydroxide (KOH) solution (e.g., 0.1 M)[6][8]

Potentiostat/Galvanostat

Three-electrode electrochemical cell (with a platinum counter electrode and a suitable
reference electrode)

Procedure:

e Clean the gold working electrode thoroughly.
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» Assemble the three-electrode cell with the gold working electrode, platinum counter
electrode, and reference electrode in the chosen electrolyte (perchloric acid or potassium
hydroxide).

o Apply a constant anodic potential to the gold electrode. Potentials are typically held above
1.4V (vs. a standard hydrogen electrode) to initiate oxide formation.[11]

e Maintain the potential for a set duration to grow the auric oxide film to the desired thickness.

o After the desired time, remove the electrode from the cell, rinse with deionized water, and
dry.

Characterization of Auric Oxide

This protocol outlines the determination of the thermal stability and decomposition profile of
auric oxide.

Equipment:

e Thermogravimetric Analyzer (TGA)

e Inert gas supply (e.g., Helium or Nitrogen)

Procedure:

e Place a small, accurately weighed sample of auric oxide into a TGA crucible.
» Place the crucible in the TGA furnace.

e Purge the furnace with an inert gas (e.g., Helium at 20 ml/min) to create an inert
atmosphere.[8]

¢ Heat the sample at a constant rate (e.g., 0.033 K/s to 0.333 K/s) to a final temperature above
the expected decomposition range (e.g., 600 °C).[8]

e Record the mass of the sample as a function of temperature. The resulting TGA curve will
show a mass loss corresponding to the release of oxygen upon decomposition.
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This protocol is for determining the crystal structure and phase purity of auric oxide.
Equipment:

o X-ray Diffractometer with a suitable X-ray source (e.g., Cu Ka)

Procedure:

e Grind the auric oxide sample into a fine powder.

e Mount the powdered sample onto a sample holder.

e Place the sample holder in the X-ray diffractometer.

o Set the instrument parameters, including the 20 scan range (e.g., 10-90°), step size, and
scan speed.

« Initiate the XRD scan. The resulting diffractogram will show peaks at specific 26 angles that
are characteristic of the orthorhombic crystal structure of auric oxide.

e Analyze the peak positions and intensities to confirm the phase and determine lattice
parameters.

Chemical Reactions and Pathways

Auric oxide exhibits distinct reactivity, particularly its thermal decomposition and its behavior in
the presence of strong acids.

Thermal Decomposition

Auric oxide is thermally unstable and decomposes into its constituent elements, gold and
oxygen, upon heating.[8] The decomposition typically begins at temperatures around 150-160
°C.
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Caption: Thermal decomposition of auric oxide into gold and oxygen.

Reaction with Hydrochloric Acid

Auric oxide dissolves in concentrated hydrochloric acid to form tetrachloroauric(lll) acid. This
reaction demonstrates the basic character of auric oxide.

Auric Oxide (Au203) Tetrachloroauric(lll) Acid (HAuCla4)

Hydrochloric Acid (HCI) g Water (H20)
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Caption: Reaction of auric oxide with hydrochloric acid.

Synthesis of Auric Oxide from Gold(lll) Hydroxide

One common laboratory synthesis of auric oxide involves the dehydration of gold(lIl) hydroxide.

Start: Chloroauric Acid (HAuCls) Solution Add Alkali (e.g., NaOH) Gold(1l) Hydroxide (Au(OH)s) Precipitate Heat (>140°C) End Product: Auric Oxide (Au203)

Click to download full resolution via product page

Caption: Workflow for the synthesis of auric oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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